Cas no 494827-26-8 ((4-oxocyclohexa-2,5-dien-1-ylidene)amino 4-ethoxybenzene-1-sulfonate)

• Product Name: (4-oxocyclohexa-2,5-dien-1-ylidene)amino 4-ethoxybenzene-1-sulfonate
• CAS No: 494827-26-8
• MF: C₁₄H₁₃NO₅S
• MW: 307.321722745895
• CID: 6147057
• PubChem ID: 2133768
• Update Time: 2025-09-18

(4-oxocyclohexa-2,5-dien-1-ylidene)amino 4-ethoxybenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• (4-oxocyclohexa-2,5-dien-1-ylidene)amino 4-ethoxybenzene-1-sulfonate
• AKOS005421600
• SR-01000013265
• [(4-oxocyclohexa-2,5-dien-1-ylidene)amino] 4-ethoxybenzenesulfonate
• SR-01000013265-1
• 4-((((4-ethoxyphenyl)sulfonyl)oxy)imino)cyclohexa-2,5-dienone
• F1565-0203
• 494827-26-8

• Inchi： 1S/C14H13NO5S/c1-2-19-13-7-9-14(10-8-13)21(17,18)20-15-11-3-5-12(16)6-4-11/h3-10H,2H2,1H3
• InChI Key： MZAOPMSOTIPXEO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(=O)(=O)O/N=C1/C=CC(C=C/1)=O

Computed Properties

• Exact Mass: 307.05144369g/mol
• Monoisotopic Mass: 307.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 90.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives